Cas no 1243344-95-7 (6-bromo-3-cyclopropoxy-2-methoxypyridine)

6-Bromo-3-cyclopropoxy-2-methoxypyridine is a heterocyclic compound featuring a pyridine core substituted with bromo, cyclopropoxy, and methoxy functional groups. This structure offers versatility as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromo group provides a reactive site for further functionalization via cross-coupling reactions, while the cyclopropoxy and methoxy substituents contribute to steric and electronic modulation. Its well-defined reactivity profile makes it valuable for constructing complex molecular architectures. The compound is typically handled under inert conditions due to its sensitivity. High purity grades are available to ensure consistency in downstream synthetic processes.
6-bromo-3-cyclopropoxy-2-methoxypyridine structure
1243344-95-7 structure
Product Name:6-bromo-3-cyclopropoxy-2-methoxypyridine
CAS No:1243344-95-7
MF:C9H10BrNO2
MW:244.09
MDL:MFCD17006070
CID:5095875
PubChem ID:72229593
Update Time:2026-03-02

6-bromo-3-cyclopropoxy-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 6-BROMO-3-CYCLOPROPOXY-2-METHOXYPYRIDINE
    • BS-43599
    • P19298
    • 6-bromo-3-cyclopropyloxy-2-methoxypyridine
    • MB61191
    • SY321245
    • MFCD17006070
    • DB-169708
    • 1243344-95-7
    • 6-bromo-3-cyclopropoxy-2-methoxypyridine
    • MDL: MFCD17006070
    • Inchi: 1S/C9H10BrNO2/c1-12-9-7(13-6-2-3-6)4-5-8(10)11-9/h4-6H,2-3H2,1H3
    • InChI Key: AREJGASQYIGXTB-UHFFFAOYSA-N
    • SMILES: C1(OC)=NC(Br)=CC=C1OC1CC1

Computed Properties

  • Exact Mass: 242.98949g/mol
  • Monoisotopic Mass: 242.98949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 31.4Ų

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Additional information on 6-bromo-3-cyclopropoxy-2-methoxypyridine

Comprehensive Overview of 6-Bromo-3-cyclopropoxy-2-methoxypyridine (CAS 1243344-95-7): Properties, Applications, and Industry Insights

6-Bromo-3-cyclopropoxy-2-methoxypyridine (CAS 1243344-95-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a bromine substituent and cyclopropyl ether moiety, this compound serves as a versatile intermediate in organic synthesis. The growing demand for pyridine derivatives in drug discovery, particularly in kinase inhibitors and antiviral agents, has propelled interest in this chemical entity.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated pyridines like 6-bromo-3-cyclopropoxy-2-methoxypyridine. Researchers are particularly interested in its potential role in developing targeted therapies, especially in oncology and CNS disorders. The compound's CAS 1243344-95-7 identifier frequently appears in patent literature, underscoring its commercial relevance. Current market trends show increased searches for "pyridine building blocks for drug discovery" and "bromopyridine derivatives synthesis," reflecting industry needs.

The physicochemical properties of 6-bromo-3-cyclopropoxy-2-methoxypyridine make it particularly valuable for cross-coupling reactions, a hot topic in green chemistry discussions. Its methoxy group and cyclopropyl ring contribute to enhanced metabolic stability, a key consideration in modern drug design. Laboratory protocols for handling this compound often emphasize its stability under inert atmospheres, with many researchers seeking information about "storage conditions for brominated heterocycles" and "purification methods for alkoxy pyridines."

From a synthetic perspective, CAS 1243344-95-7 demonstrates remarkable versatility. It can undergo various transformations including Buchwald-Hartwig amination and Suzuki-Miyaura coupling, making it valuable for constructing complex molecular architectures. Recent publications have explored its use in creating biaryl systems, with particular interest in fragments for protein degradation technologies like PROTACs—a trending topic in drug development forums.

Quality control of 6-bromo-3-cyclopropoxy-2-methoxypyridine typically involves advanced analytical techniques. HPLC methods with UV detection at 254 nm are commonly employed, while GC-MS analysis verifies purity—topics frequently searched alongside "analytical methods for halogenated pyridines." The compound's logP value and solubility profile are critical parameters for researchers optimizing lead compounds in early-stage discovery programs.

Industrial applications of this compound extend beyond pharmaceuticals. Its structural features make it interesting for material science applications, particularly in designing organic electronic materials. The cyclopropyl group introduces interesting steric and electronic effects that can modulate charge transport properties—a subject of growing interest in optoelectronic device research. Patent analyses reveal increasing references to CAS 1243344-95-7 in contexts involving photovoltaic materials and OLED components.

Environmental and safety considerations for 6-bromo-3-cyclopropoxy-2-methoxypyridine follow standard protocols for brominated compounds. While not classified as hazardous under current regulations, proper waste disposal procedures are emphasized in technical documentation. These aspects generate substantial online queries, particularly regarding "handling brominated aromatic compounds" and "environmental impact of pyridine derivatives," reflecting the industry's focus on sustainable chemistry practices.

The global market for functionalized pyridines like CAS 1243344-95-7 shows steady growth, driven by expanding contract research organizations and custom synthesis services. Supply chain analyses indicate particular demand from regions with strong generic drug manufacturing capabilities, with search trends showing increased interest in "reliable suppliers of bromopyridine intermediates" and "scale-up synthesis of alkoxypyridines."

Future research directions for this compound likely involve exploring its structure-activity relationships in various biological targets. The methoxy-bromo-pyridine scaffold presents opportunities for fragment-based drug discovery, while its cyclopropyl ether functionality may offer advantages in blood-brain barrier penetration—a key challenge in CNS drug development. These aspects correlate with rising searches for "pyridine motifs in neuroscience drugs" and "strategies to improve drug bioavailability."

In conclusion, 6-bromo-3-cyclopropoxy-2-methoxypyridine (CAS 1243344-95-7) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its continued relevance in cutting-edge research ensures ongoing interest from both academic and industrial sectors, positioning it as a compound worthy of attention in contemporary chemical innovation landscapes.

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